Cas no 68880-56-8 ( )

• Product Name: &nbsp
• CAS No: 68880-56-8
• MF: C₁₃H₂₀O₃S
• MW: 256.361103057861
• CID: 972405
• PubChem ID: 317684
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-butyltosylate; 3, 4-METHYLBENZENESULFONATE; AGN-PC-0030EG; 1-(p-toluenesulfonyloxy)-3,3-dimethylbutane; NSC250984; homoneopentyl tosylate; 3,3-Dimethylbutyltosylat; AC1L7WIH; 3,3-Dimethyl-butyl-1-tosylat; 3,3-dimethylbutyl tosylate; (2,2-dideuterio-3,3-dimethylbutyl) 4-methylbenzenesulfonate; 3,3-dimethylbutyl toluene-p-sulfonate;
• 3,3-dimethylbutyl 4-methylbenzene-1-sulfonate
• NSC250984
• 3, 4-METHYLBENZENESULFONATE
• NSC-250984
• SCHEMBL6002078
• EN300-7142817
• 68880-56-8
• DTXSID60312171
• 1-(3,3-Dimethylbutoxysulfonyl)-4-methyl-benzene
• DS-008007
•  

• Inchi： 1S/C13H20O3S/c1-11-5-7-12(8-6-11)17(14,15)16-10-9-13(2,3)4/h5-8H,9-10H2,1-4H3
• InChI Key： XUCWOJZNDILAOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C)(C)C

Computed Properties

• Exact Mass: 256.1134
• Monoisotopic Mass: 256.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37